Cas no 86215-57-8 (Methyl 2-bromo-2-(3-methoxyphenyl)acetate)

• Product Name: Methyl 2-bromo-2-(3-methoxyphenyl)acetate
• CAS No: 86215-57-8
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• CID: 1092942
• PubChem ID: 289522
• Update Time: 2025-06-09

Methyl 2-bromo-2-(3-methoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-2-(3-methoxyphenyl)acetate
• 40989 METHYL 2-BROMO-2-(3-METHOXYPHENYL)ACETATE
• Bromo-(3-methoxy-phenyl)-acetic acid methyl ester
• methyl bromo(3-methoxyphenyl)acetate
• methyl bromo-(m-methoxyphenyl)acetate
• 77053-57-7
• NSC151693
• O11863
• methyl2-bromo-2-(3-methoxyphenyl)acetate
• CS-0134625
• AS-50305
• SCHEMBL640182
• MFCD20489002
• DTXSID50302506
• FT-0730492
• NSC-151693
• AKOS022187629
• 86215-57-8
• YWMCHHGKDMGQPQ-UHFFFAOYSA-N
• DA-02099

• Inchi： 1S/C10H11BrO3/c1-13-8-5-3-4-7(6-8)9(11)10(12)14-2/h3-6,9H,1-2H3
• InChI Key： YWMCHHGKDMGQPQ-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OC)C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 257.98900
• Monoisotopic Mass: 257.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 2.30420

Additional information on Methyl 2-bromo-2-(3-methoxyphenyl)acetate

Methyl 2-bromo-2-(3-methoxyphenyl)acetate (CAS No. 86215-57-8): Properties, Applications, and Market Insights

Methyl 2-bromo-2-(3-methoxyphenyl)acetate (CAS No. 86215-57-8) is a specialized organic compound widely used in pharmaceutical and agrochemical research. This ester derivative, featuring a bromine-substituted phenyl ring, has gained attention due to its versatile reactivity and potential applications in synthetic chemistry. With the increasing demand for fine chemicals in drug discovery, compounds like Methyl 2-bromo-2-(3-methoxyphenyl)acetate are becoming crucial intermediates in modern organic synthesis.

The molecular structure of Methyl 2-bromo-2-(3-methoxyphenyl)acetate combines a methoxy group at the meta-position of the phenyl ring with a bromoacetate moiety, making it particularly valuable for cross-coupling reactions and nucleophilic substitutions. Researchers frequently search for "synthesis of Methyl 2-bromo-2-(3-methoxyphenyl)acetate" or "CAS 86215-57-8 applications," reflecting the growing interest in this compound's synthetic utility. Recent studies highlight its role in creating novel heterocyclic compounds with potential biological activities.

In pharmaceutical applications, Methyl 2-bromo-2-(3-methoxyphenyl)acetate serves as a key building block for developing central nervous system (CNS) active compounds. The presence of both electron-donating (methoxy) and electron-withdrawing (bromo) groups makes this compound particularly interesting for structure-activity relationship studies. Many researchers are investigating its potential in creating new GABA receptor modulators, a hot topic in neuropharmacology research.

The agrochemical industry has shown increasing interest in derivatives of Methyl 2-bromo-2-(3-methoxyphenyl)acetate, particularly for developing new plant growth regulators and pesticide intermediates. With the global push toward more sustainable agriculture, searches for "green chemistry applications of CAS 86215-57-8" have risen significantly. The compound's structural features allow for modifications that can enhance biodegradability while maintaining efficacy.

From a synthetic chemistry perspective, Methyl 2-bromo-2-(3-methoxyphenyl)acetate offers multiple reactive sites for further functionalization. The bromine atom serves as an excellent leaving group for nucleophilic aromatic substitution reactions, while the ester group can undergo various transformations including reduction, hydrolysis, or aminolysis. These characteristics make it valuable for combinatorial chemistry approaches in drug discovery.

Market analysis shows steady growth in demand for Methyl 2-bromo-2-(3-methoxyphenyl)acetate, particularly from contract research organizations and academic institutions. The compound's price trends and availability are frequently searched topics, with many users looking for "where to buy Methyl 2-bromo-2-(3-methoxyphenyl)acetate" or "86215-57-8 suppliers." Current market dynamics suggest increasing applications in high-throughput screening and medicinal chemistry projects.

Quality control aspects of Methyl 2-bromo-2-(3-methoxyphenyl)acetate are another area of significant interest. Analytical methods such as HPLC purity testing and spectroscopic characterization (NMR, IR, MS) are commonly discussed in relation to this compound. Researchers often search for "spectral data of CAS 86215-57-8" or "stability studies of Methyl 2-bromo-2-(3-methoxyphenyl)acetate," indicating the need for reliable characterization data.

Environmental and safety considerations for handling Methyl 2-bromo-2-(3-methoxyphenyl)acetate follow standard laboratory protocols for brominated compounds. While not classified as hazardous under normal handling conditions, proper personal protective equipment and ventilation are recommended. The compound's environmental fate and biodegradation pathways are subjects of ongoing research, particularly in the context of green chemistry principles.

Future research directions for Methyl 2-bromo-2-(3-methoxyphenyl)acetate include exploring its potential in metal-catalyzed coupling reactions and as a precursor for fluorescent probes. The compound's structural features make it suitable for creating molecular sensors, an area gaining traction in chemical biology. Additionally, its application in asymmetric synthesis through chiral auxiliary approaches represents another promising avenue for investigation.

In conclusion, Methyl 2-bromo-2-(3-methoxyphenyl)acetate (CAS No. 86215-57-8) stands as a valuable synthetic intermediate with diverse applications across multiple chemistry-driven industries. Its unique combination of functional groups and reactivity profile continues to inspire new research directions, particularly in pharmaceutical development and materials science. As synthetic methodologies advance, the utility of this compound is expected to expand further, maintaining its relevance in contemporary chemical research.